BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of
Diphenyliodonium iodide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diphenyliodonium iodide

Cat. No.: B145650

An In-depth Technical Guide to
Diphenyliodonium lodide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties, synthesis, and key applications of Diphenyliodonium lodide (CAS No. 2217-79-0).
The information is curated for professionals in research, chemical synthesis, and drug
development, with a focus on quantitative data, detailed experimental protocols, and visual
representations of key processes.

Core Physical and Chemical Properties

Diphenyliodonium iodide is a versatile organoiodine compound, appearing as a white to light
yellow solid or crystalline powder. It is a salt consisting of a diphenyliodonium cation and an
iodide anion. This structure makes it a valuable reagent in organic synthesis, particularly as a
photoinitiator and an arylating agent.[1]

Quantitative physical data for diphenyliodonium iodide are summarized in the table below. It
is noteworthy that the reported melting point varies across different sources, which may be
attributed to impurities or different measurement conditions. The compound is generally soluble
in organic solvents but has limited solubility in water.[2][3]
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Property Value Source(s)
Molecular Formula Ci2H10l2 [415]
Molecular Weight 408.02 g/mol [41[5]

White to light yellow
Appearance . [1114]
solid/crystals

Melting Point 162-164 °C [5]
172-175 °C (with vigorous ]

decomposition)

~180-183 °C [2]

N Soluble in alcohols, ethers,
Solubility ] [2][3]
chlorides, acetone, DMSO

Limited solubility in water [3]

Sensitivity Light Sensitive [5]

Diphenyliodonium iodide exhibits several key chemical behaviors:

Photoinitiator: Upon exposure to UV light, it undergoes photolysis to generate free radicals,
making it a highly effective photoinitiator for rapid curing processes in UV-curable coatings,
inks, and adhesives.[1]

Oxidizing Agent: The iodonium moiety is a powerful oxidizing agent, enabling its use in
various synthetic transformations.[3]

Arylating Agent: It serves as an electrophilic source of a phenyl group, reacting with a wide
range of nucleophiles in arylation reactions. This is crucial for the synthesis of complex
organic molecules in the pharmaceutical and agrochemical industries.[1][2]

Reactive Oxygen Species (ROS) Inhibitor: Diphenyliodonium compounds are known
inhibitors of flavoenzymes, particularly NAD(P)H oxidase, a major source of cellular ROS.[2]
This inhibitory action is central to some of its biological applications.
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Experimental Protocols

A reliable and well-documented method for the preparation of diphenyliodonium iodide is
through the reaction of iodosobenzene and iodoxybenzene in the presence of a base, followed
by precipitation with potassium iodide.[6]

Reactants:

lodosobenzene (22 g, 0.1 mole)

lodoxybenzene (24 g, 0.1 mole)

1 N Sodium Hydroxide (200 ml)

Potassium lodide (20 g, 0.12 mole)

Water

Procedure:

A mixture of iodosobenzene (22 g) and iodoxybenzene (24 g) is combined with 200 ml of 1 N
sodium hydroxide.

o The mixture is gently stirred for 24 hours, resulting in a brown slurry.
e The slurry is diluted and thoroughly stirred with 1 L of cold water.

o After the solids settle, the supernatant solution containing diphenyliodonium iodate is
decanted through a filter.

e The solid residue is extracted twice more with 500 ml portions of water, with the extracts
decanted through the filter each time.

¢ An aqueous solution of potassium iodide (20 g in water) is added to the combined filtrates.

o A bulky white precipitate of diphenyliodonium iodide forms. The mixture is allowed to stand
for 1-2 hours with occasional shaking.
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« The precipitate is collected by suction filtration, washed with water, and dried at room
temperature.

Expected Yield: 29-30 g (70-72%).[6]
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Caption: Workflow for the synthesis of Diphenyliodonium lodide.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b145650?utm_src=pdf-body-img
https://www.benchchem.com/product/b145650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Spectral Data

While detailed spectral analyses are proprietary to manufacturers, the expected characteristics

can be inferred from the structure and available data. A certificate of analysis for a commercial

sample confirms the *H NMR spectrum is consistent with the structure, and purity is 298.0% by

NMR.[4]

Spectrum

Expected Characteristics

Source(s)

1H NMR

Signals in the aromatic region
(approx. 7.0-8.5 ppm)
corresponding to the protons
of the two phenyl rings. The
integration should correspond

to 10 protons.

[417]

13C NMR

Signals corresponding to the
aromatic carbons. The carbon
atom directly bonded to the
iodine (ipso-carbon) would be
distinct. Data for the
diphenyliodonium cation is
available in spectral

databases.

[3]

IR Spectroscopy

Characteristic peaks for
aromatic C-H stretching (above
3000 cm~1), C=C ring
stretching (approx. 1450-1600
cm~1), and C-H bending
(approx. 690-900 cm~1).

[8]

UV-Vis

For diphenyliodonium salts, an
absorption maximum is
reported at 227 nm. In the
presence of the iodide anion, a
charge-transfer band appears
at approximately 324 nm in

acetonitrile.

[110]
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Biological Activity and Applications

Diphenyliodonium and its derivatives are well-established inhibitors of NAD(P)H oxidase, a key
enzyme responsible for the production of superoxide radicals, a primary ROS.[2] This inhibition
is believed to occur through interaction with the flavin center of the enzyme. Its ability to
modulate ROS levels makes it a valuable tool in studying oxidative stress and a compound of
interest in drug development.

In a specific application, diphenyliodonium iodide has been shown to prevent the yellowing of
fresh-cut yams. It achieves this by inhibiting the phenylpropanoid pathway, which is responsible
for the biosynthesis of various phenolic compounds, including bisdemethoxycurcumin, the
compound responsible for the discoloration.[11] The phenylpropanoid pathway is a major
pathway in plant secondary metabolism, starting from the amino acid phenylalanine.[12] The
inhibitory action of diphenyliodonium iodide is likely linked to its function as a ROS inhibitor,
as ROS can act as signaling molecules that activate stress-response pathways like this one in
plants.[11][13]
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Caption: Inhibition of the Phenylpropanoid Pathway by Diphenyliodonium lodide.

Safety and Handling

Diphenyliodonium iodide is an irritant and is toxic if swallowed. Appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn
when handling this compound. Work should be conducted in a well-ventilated area or a
chemical fume hood.
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Hazard Category Description GHS Pictogram
o Toxic if swallowed (Risk Code:
Acute Toxicity, Oral
R25)
i o Causes skin irritation (Risk
Skin Irritation |
Code: R38)

o Causes serious eye irritation
Eye Irritation _ |
(Risk Code: R36)

) o May cause respiratory irritation
Respiratory Irritation _ |
(Risk Code: R37)

First Aid Measures:

Eyes: Rinse immediately with plenty of water for at least 15 minutes. Seek medical attention.

Skin: Wash off immediately with plenty of water.

Inhalation: Move to fresh air.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Store in a dry, cool, well-ventilated place, protected from light.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.rsc.org [rsc.org]

o 2. Diphenyleneiodonium, an NAD(P)H oxidase inhibitor, also potently inhibits mitochondrial
reactive oxygen species production. | Semantic Scholar [semanticscholar.org]

» 3. Diphenyliodonium | C12H10I+ | CID 12877 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.chembk.com/en/chem/Diphenyliodonium%20Iodide
https://www.benchchem.com/product/b145650?utm_src=pdf-custom-synthesis
https://www.rsc.org/suppdata/ra/c2/c2ra20165h/c2ra20165h.pdf
https://www.semanticscholar.org/paper/Diphenyleneiodonium%2C-an-NAD(P)H-oxidase-inhibitor%2C-Li-Trush/f3a051924ea0d3faa91cfea743830f08999fdbd3
https://www.semanticscholar.org/paper/Diphenyleneiodonium%2C-an-NAD(P)H-oxidase-inhibitor%2C-Li-Trush/f3a051924ea0d3faa91cfea743830f08999fdbd3
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyliodonium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

¢ 4. file.medchemexpress.com [file.medchemexpress.com]

e 5. chembk.com [chembk.com]

e 6. Organic Syntheses Procedure [orgsyn.org]

e 7. DIPHENYLIODONIUM CHLORIDE(1483-72-3) 1H NMR spectrum [chemicalbook.com]
e 8. rjpbcs.com [rjpbcs.com]

e 9. researchgate.net [researchgate.net]

e 10. researchgate.net [researchgate.net]

e 11. medchemexpress.com [medchemexpress.com]

e 12. The phenylpropanoid pathway in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]

e 13. Response of Phenylpropanoid Pathway and the Role of Polyphenols in Plants under
Abiotic Stress - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Physical and chemical properties of Diphenyliodonium
iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145650#physical-and-chemical-properties-of-
diphenyliodonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

